Cas no 2305255-72-3 (2-Ethoxypyridine-3-sulfonyl fluoride)

• Product Name: 2-Ethoxypyridine-3-sulfonyl fluoride
• CAS No: 2305255-72-3
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 5463918
• Update Time: 2025-05-24

2-Ethoxypyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypyridine-3-sulfonyl fluoride
• Z3333543192

• Inchi： 1S/C7H8FNO3S/c1-2-12-7-6(13(8,10)11)4-3-5-9-7/h3-5H,2H2,1H3
• InChI Key： PTCVSYNTMMKTJL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 205.02089245 g/mol
• Monoisotopic Mass: 205.02089245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599
• Molecular Weight: 205.21

Additional information on 2-Ethoxypyridine-3-sulfonyl fluoride

Introduction to 2-Ethoxypyridine-3-sulfonyl fluoride (CAS No: 2305255-72-3)

2-Ethoxypyridine-3-sulfonyl fluoride, with the chemical identifier CAS No 2305255-72-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The unique structural features of 2-Ethoxypyridine-3-sulfonyl fluoride make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The ethoxypyridine moiety in the molecular structure contributes to the compound's reactivity and versatility, enabling its use in multiple synthetic pathways. Specifically, the presence of a sulfonyl fluoride group at the 3-position enhances its capability to participate in nucleophilic substitution reactions, making it an attractive building block for medicinal chemists. This reactivity has been leveraged in recent years to develop new drugs targeting a range of diseases, including cancer and infectious disorders.

In recent years, there has been a surge in research focused on harnessing the potential of sulfonyl fluorides in drug discovery. The fluorine atom in sulfonyl fluoride groups is known to improve metabolic stability and binding affinity of drug candidates. For instance, studies have demonstrated that compounds incorporating such groups exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This has spurred interest in 2-Ethoxypyridine-3-sulfonyl fluoride as a key intermediate for developing next-generation pharmaceuticals.

One notable application of 2-Ethoxypyridine-3-sulfonyl fluoride is in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the structure of kinase inhibitors with 2-Ethoxypyridine-3-sulfonyl fluoride, researchers have been able to develop more potent and selective inhibitors. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance in oncology research.

Moreover, 2-Ethoxypyridine-3-sulfonyl fluoride has found utility in the development of antiviral agents. The ability to introduce fluorine atoms into drug molecules has been shown to enhance their antiviral properties by improving interactions with viral enzymes and proteins. Recent studies have explored its use in synthesizing compounds that target viral proteases and polymerases, which are essential for viral replication. Such research underscores the compound's role in combating emerging infectious diseases.

The synthesis of 2-Ethoxypyridine-3-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have been particularly useful in achieving high selectivity and efficiency during its preparation.

In addition to its pharmaceutical applications, 2-Ethoxypyridine-3-sulfonyl fluoride has been explored for its potential in materials science. The unique electronic properties of sulfonyl fluorides make them suitable for developing advanced materials with applications ranging from organic electronics to sensors. Researchers have investigated its use as a precursor for creating novel conductive polymers and luminescent materials, demonstrating its versatility beyond traditional medicinal chemistry.

The safety profile of 2-Ethoxypyridine-3-sulfonyl fluoride is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its potential hazards and safe handling protocols, ensuring that researchers can utilize it effectively while minimizing risks.

Future directions in research involving 2-Ethoxypyridine-3-sulfonyl fluoride are likely to focus on expanding its applications into new therapeutic areas. The growing demand for innovative drug candidates continues to drive innovation in synthetic chemistry, making compounds like this one indispensable tools for medicinal chemists. As our understanding of biological systems evolves, so too will the ways in which we utilize such specialized intermediates to address complex diseases.

In conclusion, 2-Ethoxypyridine-3-sulfonyl fluoride (CAS No: 2305255-72-3) represents a significant advancement in chemical synthesis and drug development. Its unique structural properties and reactivity make it a versatile intermediate with broad applications across multiple scientific disciplines. As research progresses, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and materials science.